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Compound of Interest

4-Fluoro-5-methylbenzene-1,2-
Compound Name: o
diamine

Cat. No.: B1339648

Material Safety Data Sheet: 4-Fluoro-5-
methylbenzene-1,2-diamine

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a certified Material Safety Data Sheet (MSDS) provided by a chemical supplier.
Researchers should always consult the official SDS for the most accurate and up-to-date safety
information before handling this chemical.

Chemical Identification and Physicochemical
Properties

4-Fluoro-5-methylbenzene-1,2-diamine is an aromatic amine that serves as a building block
in organic synthesis, particularly in the development of pharmaceuticals and other specialty
chemicals. Its chemical structure consists of a benzene ring substituted with a fluorine atom, a
methyl group, and two adjacent amine groups.

Table 1: Physicochemical Properties of 4-Fluoro-5-methylbenzene-1,2-diamine and Related
Compounds
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4-Fluoro-5- 4-Fluorobenzene- 5-Fluoro-3-
Property methylbenzene-1,2- 1,2-diamine methylbenzene-1,2-

diamine (Analogue) diamine (Analogue)
CAS Number 97389-11-2[1] 367-31-7[2] 206647-96-3[3]
Molecular Formula C7HI9FN2[1] C6H7FN2[2] C7HI9FN2[3]

Molecular Weight 140.16 g/mol [1] 126.13 g/mol [2] 140.16 g/mol [3]
Melting Point Data not available 94-98 °C[2] Data not available
- ) ) 266.1 + 20.0 °C 274.4 £ 35.0 °C

Boiling Point Data not available

(Predicted)[2]

(Predicted)[3]

Water Solubility

Data not available

Slightly soluble in

water[2]

Data not available

Vapor Pressure

Data not available

Data not available

Data not available

Hazard Identification and Classification

Based on notifications to the European Chemicals Agency (ECHA), 4-Fluoro-5-

methylbenzene-1,2-diamine is classified as a hazardous substance.[1]

Table 2: GHS Hazard Classification for 4-Fluoro-5-methylbenzene-1,2-diamine
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin[1]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation[1]

Specific Target Organ Toxicity - )
) ] H335: May cause respiratory
Single Exposure (Respiratory Category 3 S
L irritation[1]
tract irritation)

Pictograms:

ls.alt text

Signal Word: Warning

Toxicological Information

While specific quantitative toxicological data (e.g., LD50 values) for 4-Fluoro-5-
methylbenzene-1,2-diamine are not readily available in the public domain, the GHS
classification indicates a potential for significant adverse health effects. The hazard statements
are based on data submitted to regulatory agencies, which would have been derived from
experimental studies.

For structurally similar compounds, such as toluene-2,5-diamine, the oral LD50 in rats has
been reported to be 98 mg/kg. This highlights the potential for high acute toxicity in this class of
compounds.

Experimental Protocols for Safety Assessment

The following are generalized experimental protocols based on OECD guidelines for assessing
the key toxicological endpoints for a chemical like 4-Fluoro-5-methylbenzene-1,2-diamine.
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Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)

This method is designed to classify a substance into a toxicity category based on the mortality
and morbidity observed in a small number of animals after a single oral dose.

Acute Oral Toxicity Testing Workflow (OECD 423)

Acute Dermal Irritation/Corrosion - OECD Test Guideline
404

This test evaluates the potential of a substance to cause reversible or irreversible inflammatory
changes to the skin.
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Start: Apply 0.5 g of substance to a 6 cm? area of shaved skin on one rabbit

Y

Cover with a gauze patch for 4 hours

Y

Remove patch and wash the skin

Y

Observe and score for erythema and edema at 1, 24, 48, and 72 hours

Corrosive or severe irritation in first animal?

Stop: Classify as Corrosive/Severe Irritant If not corrosive, repeat the test on two more animals

Y

Observe and score all animals for up to 14 days

Classify based on the mean scores for erythema and edema

Click to download full resolution via product page

Dermal Irritation/Corrosion Testing Workflow (OECD 404)
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Acute Eye Irritation/Corrosion - OECD Test Guideline
405

This test assesses the potential of a substance to cause damage to the eye.

Start: Instill 0.1 mL or 0.1 g of substance into the conjunctival sac of one eye of a rabbit

v v

The other eye remains untreated as a control Examine eyes at 1, 24, 48, and 72 hours

v

Score for corneal opacity, iritis, conjunctival redness, and chemosis

Corrosive or severe irritation observed?

es No

Stop: Classify as Corrosive/Severe Irritant | If not, confirm with up to two more animals

v

| Observe all animals for up to 21 days to assess reversibility

Classify based on the severity and reversibility of eye lesions

Click to download full resolution via product page

Eye Irritation/Corrosion Testing Workflow (OECD 405)
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First-Aid Measures

Given the hazard classification, the following first-aid measures are recommended.

Table 3: First-Aid Measures for 4-Fluoro-5-methylbenzene-1,2-diamine

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Firefighting and Accidental Release Measures

Firefighting:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

o Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, nitrogen

oxides, and hydrogen fluoride.

o Protective Equipment: Wear self-contained breathing apparatus and full protective gear.
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Accidental Release:

e Personal Precautions: Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, safety goggles, and a respirator. Ensure adequate ventilation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Containment and Cleanup: Absorb the spill with inert material (e.g., sand, earth) and place it
in a suitable container for disposal.

Handling and Storage

e Handling: Avoid contact with skin, eyes, and clothing. Avoid breathing dust, vapor, mist, or
gas. Use only in a well-ventilated area.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials.

Ecological Information

Specific ecotoxicity data for 4-Fluoro-5-methylbenzene-1,2-diamine is not available.
However, many aromatic amines are toxic to aquatic life. The environmental fate of fluorinated
organic compounds can be complex, with some showing persistence and potential for
bioaccumulation. It is crucial to prevent the release of this compound into the environment.

Disposal Considerations

Dispose of this chemical in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose of
this material.

This technical guide provides a summary of the available safety information for 4-Fluoro-5-
methylbenzene-1,2-diamine. Due to the limited publicly available experimental data for this
specific compound, a cautious approach should be taken, and all handling should be
performed by trained personnel in a controlled laboratory setting.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1339648?utm_src=pdf-body
https://www.benchchem.com/product/b1339648?utm_src=pdf-body
https://www.benchchem.com/product/b1339648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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